Cas no 681270-83-7 (N-4-({6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-11-yl}sulfonyl)phenyl-3-phenylpropanamide)

N-4-({6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-11-yl}sulfonyl)phenyl-3-phenylpropanamide structure
681270-83-7 structure
Product Name:N-4-({6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-11-yl}sulfonyl)phenyl-3-phenylpropanamide
CAS No:681270-83-7
MF:C26H27N3O4S
MW:477.575285196304
CID:6407700
PubChem ID:4148373
Update Time:2023-12-27

N-4-({6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-11-yl}sulfonyl)phenyl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-4-({6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-11-yl}sulfonyl)phenyl-3-phenylpropanamide
    • Benzenepropanamide, N-[4-[(1,5,6,8-tetrahydro-8-oxo-1,5-methano-2H-pyrido[1,2-a][1,5]diazocin-3(4H)-yl)sulfonyl]phenyl]-
    • AKOS024582341
    • 681270-83-7
    • Oprea1_474421
    • N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]-3-phenylpropanamide
    • F0542-0080
    • N-(4-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)phenyl)-3-phenylpropanamide
    • SR-01000906793
    • SR-01000906793-1
    • N-[4-[(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl)sulfonyl]phenyl]-3-phenylpropanamide
    • Inchi: 1S/C26H27N3O4S/c30-25(14-9-19-5-2-1-3-6-19)27-22-10-12-23(13-11-22)34(32,33)28-16-20-15-21(18-28)24-7-4-8-26(31)29(24)17-20/h1-8,10-13,20-21H,9,14-18H2,(H,27,30)
    • InChI Key: ATYZOYNAVOEBRG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(CCC1C=CC=CC=1)=O)(N1CC2C3=CC=CC(N3CC(C1)C2)=O)(=O)=O

Computed Properties

  • Exact Mass: 477.17222752g/mol
  • Monoisotopic Mass: 477.17222752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 940
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • pka: 14.09±0.70(Predicted)

N-4-({6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-11-yl}sulfonyl)phenyl-3-phenylpropanamide Pricemore >>

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